Cas no 2164490-93-9 (2,3-dihydro-1H-indole-6-sulfonyl fluoride)

• Product Name: 2,3-dihydro-1H-indole-6-sulfonyl fluoride
• CAS No: 2164490-93-9
• MF: C₈H₈FNO₂S
• MW: 201.218024253845
• CID: 5466037
• PubChem ID: 137963968
• Update Time: 2025-08-03

2,3-dihydro-1H-indole-6-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-1H-indole-6-sulfonyl fluoride
• Indoline-6-sulfonyl fluoride
• starbld0037301
• Z2791080365

• Inchi： 1S/C8H8FNO2S/c9-13(11,12)7-2-1-6-3-4-10-8(6)5-7/h1-2,5,10H,3-4H2
• InChI Key： YIIBDJZFCFVSKN-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)NCC2)(=O)(=O)F

Computed Properties

• Exact Mass: 201.02597783 g/mol
• Monoisotopic Mass: 201.02597783 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.6
• Molecular Weight: 201.22

Additional information on 2,3-dihydro-1H-indole-6-sulfonyl fluoride

Recent Advances in the Application of 2,3-Dihydro-1H-Indole-6-Sulfonyl Fluoride (CAS: 2164490-93-9) in Chemical Biology and Drug Discovery

The compound 2,3-dihydro-1H-indole-6-sulfonyl fluoride (CAS: 2164490-93-9) has recently emerged as a versatile chemical probe and intermediate in the fields of chemical biology and medicinal chemistry. This sulfonyl fluoride derivative has garnered significant attention due to its unique reactivity profile, which enables selective modification of proteins and other biomolecules. Recent studies have highlighted its potential as a covalent inhibitor and as a tool for target identification and validation.

One of the key applications of 2,3-dihydro-1H-indole-6-sulfonyl fluoride is in the field of activity-based protein profiling (ABPP). Researchers have utilized this compound to covalently label active site nucleophiles in enzymes, particularly serine hydrolases and other classes of proteins that possess reactive amino acid residues. The sulfonyl fluoride moiety reacts selectively with these residues, forming stable adducts that can be detected and analyzed using mass spectrometry or fluorescence-based techniques.

In a recent study published in the Journal of Medicinal Chemistry, scientists demonstrated the use of 2,3-dihydro-1H-indole-6-sulfonyl fluoride as a warhead in the development of covalent kinase inhibitors. The compound was shown to selectively modify a specific cysteine residue in the ATP-binding pocket of certain kinases, leading to potent and irreversible inhibition. This approach offers advantages in terms of selectivity and prolonged target engagement compared to traditional reversible inhibitors.

The synthetic accessibility of 2,3-dihydro-1H-indole-6-sulfonyl fluoride has also been improved through recent methodological advances. A 2023 publication in Organic Letters described an efficient one-pot synthesis route starting from commercially available 6-bromoindoline, involving sequential palladium-catalyzed sulfonylation and fluorination steps. This improved synthesis has facilitated broader adoption of the compound in research applications.

From a safety and pharmacological perspective, studies have investigated the stability and reactivity of 2,3-dihydro-1H-indole-6-sulfonyl fluoride under physiological conditions. While the compound shows sufficient stability for in vitro applications, researchers have noted that its reactivity can be modulated through structural modifications to the indoline core, allowing for tuning of selectivity and reactivity profiles for specific applications.

Looking forward, 2,3-dihydro-1H-indole-6-sulfonyl fluoride continues to be an important tool in chemical biology research. Its applications are expanding beyond traditional protein labeling to include the development of covalent drugs, chemical proteomics, and the study of protein-protein interactions. The unique combination of reactivity and selectivity offered by this compound makes it particularly valuable in target identification and validation efforts for challenging drug targets.